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Compound of Interest

Compound Name: 2,5-Difluorophenylacetic acid

Cat. No.: B031558 Get Quote

This in-depth technical guide provides comprehensive safety data sheet (SDS) information for

2,5-Difluorophenylacetic acid (CAS No: 85068-27-5), intended for researchers, scientists,

and professionals in drug development. This document outlines the key physical, chemical, and

toxicological properties, alongside recommended handling procedures and experimental

methodologies for safety assessment.

Chemical and Physical Properties
2,5-Difluorophenylacetic acid is a solid, white to off-white crystalline substance. It is a

valuable building block in organic synthesis, particularly in the pharmaceutical industry, due to

the influence of its fluorine atoms on molecular properties such as metabolic stability and

binding affinity.[1]
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Property Value Reference

Molecular Formula C₈H₆F₂O₂ [2]

Molecular Weight 172.13 g/mol

Melting Point 126-128 °C [2]

Boiling Point 219°C (rough estimate) [2]

Density 1.02 g/cm³ [2]

pKa 3.81 ± 0.10 (Predicted) [2]

Solubility
Slightly soluble in Chloroform

and Methanol.
[2]

Storage Temperature
Room Temperature, sealed in

a dry environment.
[2]

Toxicological and Safety Data
2,5-Difluorophenylacetic acid is classified as an irritant. The following table summarizes its

hazard classifications and associated statements.

Hazard
Classification

GHS Pictogram Signal Word
Hazard Statements
(H-codes)

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[2]

Eye Irritation

(Category 2)
GHS07 Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

GHS07 Warning
H335: May cause

respiratory irritation.[2]
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Precautionary Measures (P-codes)
A comprehensive set of precautionary statements is associated with the handling of 2,5-
Difluorophenylacetic acid. Key recommendations include:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/protective clothing/eye protection/face protection).[2]

Response: P302 + P352 (IF ON SKIN: Wash with plenty of soap and water), P305 + P351 +

P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing).[2]

Experimental Protocols for Safety Assessment
While specific experimental reports for 2,5-Difluorophenylacetic acid are not publicly

available, the hazard classifications indicate that standardized tests, such as those outlined by

the Organisation for Economic Co-operation and Development (OECD), were likely performed.

The following are representative methodologies for determining skin and eye irritation.

Skin Irritation Testing (Representative Protocol based on
OECD 404)
The in vivo dermal irritation test is designed to assess the potential of a substance to cause

reversible inflammatory changes to the skin.

Test Animals: Healthy, young adult albino rabbits are typically used.[3]

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal

is clipped.[4]

Application: 0.5 g of the solid test substance is applied to a small area (approximately 6 cm²)

of the skin and covered with a gauze patch.[3][4]

Exposure: The patch is left in place for a 4-hour exposure period.[3]
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Observation: After patch removal, the skin is examined for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours after exposure. Scoring of the irritation is performed

according to a standardized scale.[3]

Eye Irritation Testing (Representative Protocol based on
OECD 405)
The acute eye irritation test evaluates the potential of a substance to produce reversible

changes in the eye.

Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.[5]

Application: A single dose of 0.1 mL of the test substance (if liquid) or not more than 0.1 g (if

solid) is placed in the conjunctival sac of one eye of the animal.[5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and redness according

to a standardized scoring system.[5]

Hazard Assessment and Handling Workflow
The following diagram illustrates the logical workflow from substance identification to the

implementation of safety measures in a research setting.
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Substance Identification & Properties

Hazard Identification

Risk Assessment & Control

Safe Handling & Emergency Procedures

2,5-Difluorophenylacetic Acid
CAS: 85068-27-5

Physical State: Solid
Melting Point: 126-128 °C

GHS Hazard Classification

Leads to

Skin Irritation (Cat. 2)
Eye Irritation (Cat. 2)

STOT SE (Cat. 3)

Precautionary Statements

Requires

Personal Protective Equipment (PPE)
- Gloves

- Eye Protection
- Lab Coat

Engineering Controls
- Fume Hood

- Proper Ventilation

Handling Procedures
- Avoid dust formation

- Wash hands after use

Enables

First Aid Measures
- Skin: Wash with water
- Eyes: Rinse with water

Storage & Disposal
- Store in a dry, well-ventilated area
- Dispose according to regulations

Click to download full resolution via product page

Figure 1: Hazard Assessment and Safe Handling Workflow for 2,5-Difluorophenylacetic Acid.

Signaling Pathways and Mechanism of Action
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Detailed studies on the specific toxicological signaling pathways and the molecular mechanism

of action for 2,5-Difluorophenylacetic acid are not readily available in the public domain. The

observed irritation is likely due to its acidic nature and potential to interact with cellular

membranes and proteins, leading to an inflammatory response. However, without specific

experimental data, this remains a generalized assessment.

Conclusion
2,5-Difluorophenylacetic acid is a valuable research chemical with defined irritant properties.

Adherence to the safety guidelines outlined in its SDS is crucial for minimizing risk in a

laboratory setting. This includes the use of appropriate personal protective equipment, proper

engineering controls, and awareness of emergency procedures. While detailed toxicological

data is limited, the provided information serves as a comprehensive guide for its safe handling

and use by researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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